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Compound of Interest

Compound Name: Magnesium perchlorate

Cat. No.: B156115 Get Quote

Technical Support Center: Safe Handling of
Magnesium Perchlorate
This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with

magnesium perchlorate. Adherence to these guidelines is critical to prevent explosive

reactions, particularly when organic matter is present.

Frequently Asked Questions (FAQs)
Q1: What is magnesium perchlorate and what are its primary applications in a laboratory

setting?

A1: Magnesium perchlorate (Mg(ClO₄)₂) is a powerful oxidizing agent and a highly effective

drying agent.[1][2] In laboratory settings, it is primarily used to dry gases and organic solvents

due to its strong affinity for water.[1][3] It is sold under trade names such as Anhydrone and

Dehydrite.[2][4]

Q2: What are the primary hazards associated with magnesium perchlorate?

A2: The primary hazard of magnesium perchlorate is its potential to cause fires and

explosions, especially when in contact with combustible or organic materials.[4][5][6][7][8] It is a
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strong oxidizer and can accelerate the burning of other materials.[6][7][9] Heating magnesium
perchlorate can lead to violent decomposition and rupture of containers.[4][5]

Q3: Can magnesium perchlorate be used to dry any organic solvent?

A3: No. Using magnesium perchlorate to dry certain organic solvents can be extremely

dangerous. It can form explosive mixtures with a wide range of organic substances.

Documented explosions have occurred when it was used to dry ethylene oxide and when

preparing anhydrous dimethyl sulfoxide.[6] It is crucial to consult compatibility data before using

magnesium perchlorate as a desiccant for any organic compound.

Q4: Are there safer alternatives to magnesium perchlorate for drying organic solvents?

A4: Yes, several safer alternatives are available. The choice of drying agent depends on the

specific solvent and the required degree of dryness. Some common alternatives include:

Molecular Sieves: Effective for a wide range of solvents and gases.[10]

Calcium Chloride (anhydrous): Suitable for drying ethers, esters, and hydrocarbons.[10]

Calcium Sulfate (Drierite™): A general-purpose desiccant.[10]

Sodium Sulfate (anhydrous): A mild drying agent.[10]

Phosphorus Pentoxide: A very efficient but also corrosive and hazardous drying agent.[1][10]
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Issue Possible Cause(s) Recommended Action(s)

Discoloration (yellowing) of

magnesium perchlorate after

use with an organic solvent.

Formation of an unstable

organic perchlorate complex.

This is a sign of a potentially

explosive mixture.

IMMEDIATELY STOP THE

EXPERIMENT. Do not heat or

disturb the mixture. Evacuate

the area and consult with your

institution's safety officer for

guidance on safe disposal of

the hazardous material.

Unexpected heat generation

when adding magnesium

perchlorate to a substance.

A chemical reaction is

occurring. This could be a

precursor to a more violent

reaction or explosion.

IMMEDIATELY STOP ADDING

THE REAGENT. If possible

and safe to do so, cool the

mixture in an ice bath. Monitor

the temperature closely. If the

reaction appears to be

accelerating, evacuate the

area and alert safety

personnel.

Spill of magnesium perchlorate

in an area with organic

materials (e.g., paper towels,

solvents).

High risk of fire or explosion

due to contamination.

EVACUATE THE IMMEDIATE

AREA. Alert colleagues and

your safety officer. Follow the

established spill cleanup

protocol. DO NOT use

combustible materials like

paper towels or sawdust for

cleanup.[4][5] Use inert

absorbents like sand or

vermiculite.[4][5]

Experimental Protocols: Safe Handling and Spill
Cleanup
General Handling Protocol:

Risk Assessment: Before any experiment, conduct a thorough risk assessment.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a face shield, a lab coat, and chemical-resistant gloves.[11][12]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[9][13]

Avoid Contamination: Keep magnesium perchlorate away from organic materials,

flammable substances, and reducing agents.[4][5]

Use Small Quantities: Whenever possible, use the minimum amount of magnesium
perchlorate required for the experiment.[10]

Avoid Heat and Friction: Do not heat magnesium perchlorate in the presence of organic

materials.[6] Avoid grinding or subjecting it to friction.

Spill Cleanup Protocol:

Evacuate and Alert: Immediately clear the area of all personnel and notify your supervisor

and the institutional safety office.[4]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[4][5]

Wear Appropriate PPE: Don appropriate PPE, including respiratory protection if the spill

generates dust.[4]

Contain the Spill: Use an inert absorbent material like sand, earth, or vermiculite to contain

the spill. NEVER use combustible materials such as sawdust, paper, or cloth.[4][5]

Collect and Dispose: Carefully scoop the mixture into a labeled, sealed container for

hazardous waste disposal. Do not mix fresh material with recovered spilled material.[4][5]

Decontaminate: Clean the spill area thoroughly with water, and decontaminate any

equipment used in the cleanup process.[5]

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://isolab.ess.washington.edu/laboratory/safety/sds/magnesium-perchlorate.pdf
https://www.uicinc.com/wp-content/uploads/2024/05/CM300-044-Magnesium-Perchlorate-SDS-V2.1.pdf
https://www.elementalmicroanalysis.com/documents/product/sds/Magnesium-perchlorate_20241202_EN.pdf
https://www.elementalmicroanalysis.com/documents/product/sds/MAGNESIUM-PERCHLORATE_20240311_EN.pdf
https://www.benchchem.com/product/b156115?utm_src=pdf-body
https://datasheets.scbt.com/sc-211763.pdf
https://www.rowe.com.au/rowe/extensions/roweSite/inc/dyn/msds.jsp?product=CM2905
https://www.benchchem.com/product/b156115?utm_src=pdf-body
https://www.benchchem.com/product/b156115?utm_src=pdf-body
https://www.researchgate.net/post/Is_Magnesium_perchlorate_the_most_effective_moisture_absorbent
https://www.benchchem.com/product/b156115?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1011
https://datasheets.scbt.com/sc-211763.pdf
https://datasheets.scbt.com/sc-211763.pdf
https://www.rowe.com.au/rowe/extensions/roweSite/inc/dyn/msds.jsp?product=CM2905
https://datasheets.scbt.com/sc-211763.pdf
https://datasheets.scbt.com/sc-211763.pdf
https://www.rowe.com.au/rowe/extensions/roweSite/inc/dyn/msds.jsp?product=CM2905
https://datasheets.scbt.com/sc-211763.pdf
https://www.rowe.com.au/rowe/extensions/roweSite/inc/dyn/msds.jsp?product=CM2905
https://www.rowe.com.au/rowe/extensions/roweSite/inc/dyn/msds.jsp?product=CM2905
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Experiment Cleanup & Disposal
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Caption: A workflow for the safe handling of magnesium perchlorate.
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Spill Occurs

Evacuate Area & Alert Others

Don Appropriate PPE

Remove Ignition Sources

Contain with Inert Material
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Caption: A decision-making guide for responding to a magnesium perchlorate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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